Cas no 1266124-50-8 (3-(Pentafluorosulfur)-DL-phenylalanine)

• Product Name: 3-(Pentafluorosulfur)-DL-phenylalanine
• CAS No: 1266124-50-8
• MF: C₉H₁₀F₅NO₂S
• MW: 291.238218784332
• MDL: MFCD16652445
• CID: 4584357
• Update Time: 2025-10-31

3-(Pentafluorosulfur)-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 3-(Pentafluorosulfur)-DL-phenylalanine
• 2-Amino-3-(3-(pentafluoro-λ6-sulfanyl)phenyl)propanoic acid

• MDL： MFCD16652445
• Inchi： 1S/C9H10F5NO2S/c10-18(11,12,13,14)7-3-1-2-6(4-7)5-8(15)9(16)17/h1-4,8H,5,15H2,(H,16,17)
• InChI Key： VZQSFTLJODGXCO-UHFFFAOYSA-N
• SMILES： S(F)(F)(F)(F)(F)C1C=CC=C(C=1)CC(N)C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on 3-(Pentafluorosulfur)-DL-phenylalanine

Comprehensive Overview of 3-(Pentafluorosulfur)-DL-phenylalanine (CAS No. 1266124-50-8): Properties, Applications, and Research Insights

3-(Pentafluorosulfur)-DL-phenylalanine (CAS No. 1266124-50-8) is a fluorinated derivative of phenylalanine, a non-essential amino acid widely studied for its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The incorporation of a pentafluorosulfur (-SF₅) group into the phenylalanine backbone enhances its lipophilicity, metabolic stability, and bioavailability, making it a valuable building block in drug discovery and development. Researchers and industries are increasingly interested in this compound due to its ability to modulate biological activity and improve drug-like properties.

The SF₅-containing phenylalanine derivative has garnered attention in medicinal chemistry, particularly in the design of peptide-based therapeutics and enzyme inhibitors. Its pentafluorosulfur moiety is known for its strong electron-withdrawing effects and steric bulk, which can significantly alter the binding affinity and selectivity of target molecules. Recent studies highlight its potential in treating metabolic disorders, neurological diseases, and inflammatory conditions, aligning with the growing demand for fluorinated amino acid analogs in precision medicine.

From a synthetic chemistry perspective, 3-(Pentafluorosulfur)-DL-phenylalanine (CAS No. 1266124-50-8) presents challenges and opportunities. The introduction of the -SF₅ group requires specialized reagents and conditions, often involving sulfur-fluorine exchange reactions or direct fluorination strategies. Advances in fluorination methodologies have streamlined its production, enabling broader exploration of its applications. This compound is also a subject of interest in green chemistry initiatives, as researchers seek sustainable routes to incorporate fluorinated motifs into bioactive molecules.

In material science, SF₅-functionalized phenylalanine derivatives are explored for their potential in designing advanced polymers and liquid crystals. The pentafluorosulfur group’s unique electronic properties contribute to materials with enhanced thermal stability, optical clarity, and resistance to degradation. These characteristics are critical for applications in electronics, coatings, and high-performance composites, addressing the need for next-generation functional materials.

The growing popularity of fluorinated building blocks in drug discovery has spurred interest in 3-(Pentafluorosulfur)-DL-phenylalanine (CAS No. 1266124-50-8) as a tool for structure-activity relationship (SAR) studies. Its ability to mimic natural amino acids while introducing distinct physicochemical properties makes it a versatile scaffold for optimizing drug candidates. Recent publications emphasize its role in proteolysis-targeting chimeras (PROTACs) and peptide therapeutics, two rapidly evolving areas in biotechnology.

As the scientific community continues to explore SF₅-modified amino acids, safety and regulatory aspects remain paramount. While 3-(Pentafluorosulfur)-DL-phenylalanine is not classified as hazardous, proper handling and storage are essential to ensure its stability and efficacy. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory settings.

In summary, 3-(Pentafluorosulfur)-DL-phenylalanine (CAS No. 1266124-50-8) represents a cutting-edge compound with multifaceted applications across pharmaceuticals, materials, and synthetic chemistry. Its pentafluorosulfur functionality opens new avenues for innovation, aligning with trends in fluorine chemistry and precision drug design. Future research will likely uncover additional uses, solidifying its position as a pivotal tool in modern science.